Cas no 1257796-47-6 ([(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride)

• Product Name: [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride
• CAS No: 1257796-47-6
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• MDL: MFCD06800635
• CID: 4582720
• Update Time: 2025-06-11

[(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3,5-dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride
• (3,5-dimethyl-1H-pyrazol-4-yl)methylamine dihydrochloride
• (3,5-dimethyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)methanamine dihydrochloride, AldrichCPR
• [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride

• MDL： MFCD06800635
• Inchi： 1S/C6H11N3.2ClH/c1-4-6(3-7)5(2)9-8-4;;/h3,7H2,1-2H3,(H,8,9);2*1H
• InChI Key： LPMQZRJFDBYDEM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=C(CN)C(C)=N1

Computed Properties

• Exact Mass: 197.0486528 g/mol
• Monoisotopic Mass: 197.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• Molecular Weight: 198.09

[(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride

Introduction to [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride (CAS No. 1257796-47-6)

The compound [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride, with the CAS number 1257796-47-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The pyrazole scaffold is particularly valued for its structural versatility and its ability to interact with various biological targets, making it a cornerstone in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The specific structure of [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride positions it as a promising candidate for further investigation. The presence of the dimethyl group at the 3 and 5 positions of the pyrazole ring enhances its binding affinity to biological targets, while the amine functionality at the 4-position provides a site for further chemical modification. These features make it an attractive molecule for designing drugs with enhanced efficacy and reduced side effects.

The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability during storage and transportation. This is particularly important in pharmaceutical applications where maintaining the integrity of active ingredients is crucial. The improved solubility also facilitates its use in various formulation strategies, including oral and injectable medications, thereby broadening its potential therapeutic applications.

Recent studies have highlighted the biological activities of pyrazole derivatives, particularly in the context of anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, research has demonstrated that certain pyrazole-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Similarly, studies have shown that these derivatives can exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication and cell division.

The amine group in [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride also opens up possibilities for further derivatization, allowing chemists to explore new analogs with tailored biological activities. For example, linking this compound to other pharmacophores or modifying the substituents on the pyrazole ring could lead to novel molecules with enhanced binding affinity or selectivity for specific biological targets. Such modifications are often crucial in optimizing drug candidates for clinical use.

In addition to its potential therapeutic applications, this compound has also shown promise in preclinical studies as a tool compound for understanding drug-receptor interactions. By using radiolabeled or fluorescently tagged versions of [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride, researchers can gain insights into how this molecule interacts with its target proteins. These insights are invaluable for designing drugs that not only bind effectively but also exhibit favorable pharmacokinetic properties.

The synthesis of [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazole ring followed by functional group transformations to introduce the amine group and subsequently convert it into the dihydrochloride salt. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for both research and industrial applications.

The safety profile of this compound is another critical aspect that has been extensively studied. Preliminary toxicology studies have indicated that it exhibits low toxicity at relevant concentrations, making it a promising candidate for further development into a therapeutic agent. However, comprehensive safety evaluations are still necessary before it can be considered for clinical use. These evaluations will assess various parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity.

In conclusion, [(3,5-Dimethyl-1h-pyrazol-4-yl)methyl]amine dihydrochloride (CAS No. 1257796-47-6) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its potential applications in treating various diseases, coupled with its favorable physicochemical properties, make it an attractive candidate for further research and development. As our understanding of drug-receptor interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.